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Compound of Interest

2-Bromo-4-
Compound Name: _
methoxybenzenesulfonyl chloride

Cat. No.: B1369141

Introduction: A Versatile Building Block in
Medicinal Chemistry

2-Bromo-4-methoxybenzenesulfonyl chloride (CAS No. 23095-16-1) is a substituted
aromatic sulfonyl chloride. Its structure is characterized by a benzene ring functionalized with a
reactive sulfonyl chloride group, a bromine atom, and a methoxy group. This specific
arrangement of functional groups makes it a valuable intermediate in the synthesis of complex
organic molecules, particularly in the development of new pharmaceutical agents.

The sulfonyl chloride moiety serves as a highly reactive electrophilic handle for the introduction
of the 2-bromo-4-methoxyphenylsulfonyl group onto nucleophiles, most commonly amines, to
form stable sulfonamides. The bromine and methoxy substituents play crucial roles in
modulating the physicochemical properties of the final compound, influencing factors such as
lipophilicity, metabolic stability, and binding interactions with biological targets.[1][2] The
strategic placement of the bromine atom also provides a site for further synthetic elaboration
through cross-coupling reactions.

Key Chemical ldentifiers:
e CAS Number: 23095-16-1[3][4]

e Molecular Formula: C7HeBrCIlOsS[3][5]
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e Molecular Weight: 285.55 g/mol [3]

« MDL Number: MFCD08752806[3][6]

Commercial Availability and Supplier Analysis

The procurement of high-quality starting materials is a critical first step in any research
program. 2-Bromo-4-methoxybenzenesulfonyl chloride is available from several reputable
chemical suppliers. The choice of supplier often depends on factors such as required purity,
scale, and lead time. Below is a comparative analysis of commercial sources.

. . . Available

Supplier Product Identifier Purity .
Quantities
o OR61542 / CAS:
Apollo Scientific >95% 250mg, 1g, 59[6]
23095-16-1
_ 038042 / CAS: 23095-

Oakwood Chemical 161 99% 250mg, 1g, 59, 259[3]
ChemicalBook CAS: 23095-16-1 Varies by supplier Varies by supplier[4]
Shanghai Nianxing 403768 / CAS: 23095- )

) 99.0% Inquiry[7]
Industrial Co., Ltd. 16-1
Thermo Scientific (Related compounds ) )

] ] Varies Varies[8][9]
Chemicals available)

Note: Availability and pricing are subject to change. It is recommended to contact suppliers
directly for the most current information.

Synthesis and Mechanistic Considerations

Understanding the synthesis of 2-Bromo-4-methoxybenzenesulfonyl chloride provides
insight into potential impurities and informs its reactivity. A common industrial approach involves
a multi-step sequence starting from a substituted aniline, proceeding through a diazonium salt
intermediate, which is then subjected to a sulfonyl chlorination reaction.[10]
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The key transformation is the replacement of the diazonium group with a sulfonyl chloride
group, often achieved using sulfur dioxide in the presence of a copper catalyst. The stability of
the diazonium salt intermediate is critical and the reaction is typically performed at low
temperatures (0-5 °C) to prevent decomposition.[10]

Generalized Synthetic Pathway
Substituted Aniline
(e.g., 2-Bromo-4-methoxyaniline)
Diazotization
(NaNOz2, HCI, 0-5°C)

l

(Diazonium Salt Intermediate)

'

Sulfonyl Chlorination
(SOz2, CuCl catalyst)

2-Bromo-4-methoxybenzenesulfonyl chloride

Click to download full resolution via product page
Caption: Generalized synthesis of 2-Bromo-4-methoxybenzenesulfonyl chloride.

Safety, Handling, and Storage

2-Bromo-4-methoxybenzenesulfonyl chloride is a corrosive and moisture-sensitive solid.
Proper handling is essential to ensure laboratory safety.
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Hazard Profile:

e Hazard Statements: H314 - Causes severe skin burns and eye damage.[6][11][12] May be
corrosive to metals.[13]

» Signal Word: Danger[3][11][12]
Personal Protective Equipment (PPE) and Handling:

o Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.[12][14] Ensure eyewash stations and safety showers are readily accessible.[14]

o Eye/Face Protection: Wear tight-sealing safety goggles and a face shield (European
Standard EN 166).[11]

o Skin Protection: Wear appropriate chemical-resistant gloves and protective clothing to
prevent skin exposure.[11][15]

» Respiratory Protection: If dust is generated, use a NIOSH/MSHA or European Standard EN
149 approved respirator.[11]

o Handling Precautions: Avoid breathing dust.[12] Do not get in eyes, on skin, or on clothing.
[12] It is moisture-sensitive; handle under an inert atmosphere if possible.[11][12]

Storage:

» Store in a cool, dry, and well-ventilated place.[12]

o Keep the container tightly closed in a corrosives area.[12][14]
o Store locked up.[13][15]

Core Application: Sulfonamide Synthesis

The primary application of 2-Bromo-4-methoxybenzenesulfonyl chloride is in the synthesis
of sulfonamides. This reaction involves the nucleophilic attack of a primary or secondary amine
on the electrophilic sulfur atom of the sulfonyl chloride, leading to the displacement of the
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chloride leaving group. The reaction is typically carried out in the presence of a non-
nucleophilic base, such as pyridine or triethylamine, to neutralize the HCI byproduct.

Detailed Experimental Protocol: General Synthesis of an
N-Aryl Sulfonamide

This protocol is a representative example and may require optimization for specific substrates.
1. Reagents and Materials:

e 2-Bromo-4-methoxybenzenesulfonyl chloride (1.0 eq)

e Primary or secondary amine (1.0-1.2 eq)

¢ Anhydrous Pyridine or Triethylamine (2.0-3.0 eq)

e Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

e 1M Hydrochloric Acid (HCI)

o Saturated Sodium Bicarbonate (NaHCOs3) solution

e Brine (Saturated NaCl solution)

e Anhydrous Magnesium Sulfate (MgSQOa) or Sodium Sulfate (NazSOa)

e Round-bottom flask, magnetic stirrer, nitrogen/argon inlet, dropping funnel
2. Procedure:

e Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (N2 or Ar),
add the amine (1.0 eq) and anhydrous DCM. Cool the solution to 0 °C using an ice-water
bath.

o Base Addition: Add pyridine (2.0 eq) to the stirred solution.

o Reagent Addition: Dissolve 2-Bromo-4-methoxybenzenesulfonyl chloride (1.0 eq) in a
minimal amount of anhydrous DCM and add it dropwise to the reaction mixture at O °C over
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15-20 minutes.

o Reaction: Allow the reaction to warm to room temperature and stir for 4-16 hours. Monitor
the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass
Spectrometry (LC-MS).

o Workup:
o Upon completion, dilute the reaction mixture with DCM.

o Transfer the mixture to a separatory funnel and wash sequentially with 1M HCI (2x), water
(1x), saturated NaHCOs solution (1x), and brine (1x). The acidic wash removes excess
pyridine.

o Dry the organic layer over anhydrous MgSQOa4 or NazSOa.
 Purification:
o Filter off the drying agent and concentrate the organic phase under reduced pressure.

o Purify the resulting crude product by flash column chromatography on silica gel or by
recrystallization to yield the desired sulfonamide.
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Experimental Workflow: Sulfonamide Synthesis

1. Setup
Amine + Solvent (DCM)
Cool to 0°C

2. Add Base
(Pyridine)

3. Add Sulfonyl Chloride
(in DCM, dropwise)

Y

4. Reaction
Warm to RT, stir 4-16h
(Monitor by TLC/LC-MS)

5. Workup
Dilute, Wash (HCI, H20, NaHCOs, Brine)

6. Dry Organic Layer
(MgSOa)

Y

7. Purify
Concentrate & Column Chromatography

Final Product

(Pure Sulfonamide)

Click to download full resolution via product page

Caption: Step-by-step workflow for a typical sulfonamide synthesis.
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Conclusion

2-Bromo-4-methoxybenzenesulfonyl chloride is a strategically functionalized reagent with
significant utility in synthetic and medicinal chemistry. Its commercial availability from multiple
suppliers allows for its ready integration into research and development pipelines. A thorough
understanding of its reactivity, combined with stringent adherence to safety protocols, enables
chemists to leverage this building block for the efficient construction of novel sulfonamide-
containing molecules with potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

drughunter.com [drughunter.com]
m.youtube.com [m.youtube.com]
2-Bromo-4-methoxybenzenesulfonyl chloride [oakwoodchemical.com]

1.
2.
3.
e 4. Benzenesulfonyl chloride, 2-broMo-4-Methoxy- | 23095-16-1 [chemicalbook.com]
5. 2-BROMO-4-METHOXYBENZENESULFONYL CHLORIDE CAS#: [chemicalbook.com]
6.

23095-16-1 Cas No. | 2-Bromo-4-methoxybenzenesulfonyl chloride | Apollo
[store.apolloscientific.co.uk]

e 7. 2-Bromo-4-methoxybenzenesulfonyl chloride Price from Supplier Brand Shanghai
Nianxing Industrial Co., Ltd on Chemsrc.com [chemsrc.com]

e 8. 2-Methoxybenzenesulfonyl chloride, 95% 250 mg | Buy Online | Thermo Scientific
Chemicals | Fisher Scientific [fishersci.com]

e 9. 3-Bromo-4-methoxybenzenesulfonyl chloride, 97%, Thermo Scientific Chemicals 5 g |
Request for Quote [thermofisher.com]

e 10. CN117551005A - Synthesis method of 2-bromobenzenesulfonyl chloride and derivatives
thereof - Google Patents [patents.google.com]

e 11. assets.thermofisher.com [assets.thermofisher.com]

e 12. WERCS Studio - Application Error [assets.thermofisher.com]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1369141?utm_src=pdf-body
https://www.benchchem.com/product/b1369141?utm_src=pdf-custom-synthesis
https://drughunter.com/articles/roles-of-the-chloro-and-methoxy-groups-in-drug-discovery
https://m.youtube.com/watch?v=lBC0VX9ngSw
https://www.oakwoodchemical.com/ProductsList.aspx?CategoryID=-2&txtSearch=31918&ExtHyperLink=1
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB82610159.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB0823847_EN.htm
https://store.apolloscientific.co.uk/product/2-bromo-4-methoxybenzenesulfonyl-chloride
https://store.apolloscientific.co.uk/product/2-bromo-4-methoxybenzenesulfonyl-chloride
https://www.chemsrc.com/en/Product/6837957.html
https://www.chemsrc.com/en/Product/6837957.html
https://www.fishersci.com/shop/products/2-methoxybenzenesulfonyl-chloride-97-thermo-scientific/AAH34455MD
https://www.fishersci.com/shop/products/2-methoxybenzenesulfonyl-chloride-97-thermo-scientific/AAH34455MD
https://www.thermofisher.com/order/catalog/product/H54015.06
https://www.thermofisher.com/order/catalog/product/H54015.06
https://patents.google.com/patent/CN117551005A/en
https://patents.google.com/patent/CN117551005A/en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13788~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2013:32:49~~4-Methoxybenzenesulfonyl%20chloride~~
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1369141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 13. tcichemicals.com [tcichemicals.com]
e 14. fishersci.com [fishersci.com]
e 15. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [commercial suppliers of 2-Bromo-4-
methoxybenzenesulfonyl chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1369141#commercial-suppliers-of-2-bromo-4-
methoxybenzenesulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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